Cas no 518-55-8 (Conidendrin)

Conidendrin is a lignan compound derived from natural sources, particularly coniferous trees. It exhibits notable antioxidant and anti-inflammatory properties, making it a subject of interest in pharmaceutical and nutraceutical research. Structurally, it belongs to the dibenzylbutyrolactone class of lignans, characterized by its fused tetrahydrofuran ring system. Conidendrin has demonstrated potential in modulating oxidative stress and cellular pathways associated with inflammation. Its stability and bioavailability further enhance its applicability in biomedical studies. Analytical methods such as HPLC and LC-MS are commonly employed for its identification and quantification. Research continues to explore its mechanistic roles and therapeutic potential in various health contexts.
Conidendrin structure
Conidendrin structure
Product Name:Conidendrin
CAS No:518-55-8
MF:C20H20O6
MW:356.369206428528
CID:369187
PubChem ID:329758026
Update Time:2025-05-27

Conidendrin Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-c]furan-1(3H)-one,3a,4,9,9a-tetrahydro-6-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-7-methoxy-,(3aR,4S,9aR)-
    • (-)-ALPHA-CONIDENDRIN
    • (-)-α-CONIDENDRIN
    • conidendrin
    • (3aR,4S,9aR)-3a,4,9,9a-Tetrahydro-6-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-7-methoxynaphtho[2,3-c]furan-1(3H)-one
    • (3aR,4S,9aR)-6-Hydroxy-4-(4-hydroxy-3-methoxy-phenyl)-7-methoxy-3a,4,9,9a-tetrahydro-3H-naphtho[2,3-c]furan-1-one
    • NSC 4586
    • Tsugalactone
    • (-)-.alpha.-Conidendrin
    • .ALPHA.-CONIDENDRIN, (-)-
    • CHEBI:70199
    • (3AR,4S,9AR)-3A,4,9,9A-TETRAHYDRO-6-HYDROXY-4-(4-HYDROXY-3-METHOXYPHENYL)-7-METHOXYNAPHTHO(2,3-C)FURAN-1(3H)-ONE
    • (3aR,9S,9aR)-7-hydroxy-9-(4-hydroxy-3-methoxy-phenyl)-6-methoxy-3a,4,9,9a-tetrahydro-1H-benzo[f]isobenzofuran-3-one
    • 89104-61-0
    • DTXSID401106144
    • Naphtho(2,3-c)furan-1(3H)-one, 3aalpha,4,9,9abeta-tetrahydro-6-hydroxy-4alpha-(4-hydroxy-3-methoxyphenyl)-7-methoxy-
    • 83D6S2EBN0
    • AKOS040751244
    • NSC-642786
    • NAPHTHO(2,3-C)FURAN-1(3H)-ONE, 3A,4,9,9A-TETRAHYDRO-6-HYDROXY-4-(4-HYDROXY-3-METHOXYPHENYL)-7-METHOXY-, (3AR,4S,9AR)-
    • UNII-83D6S2EBN0
    • Naphtho(2,3-c)furan-1(3H)-one, 3a,4,9,9a-tetrahydro-6-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-7-methoxy-, (3aR-(3aalpha,4alpha,9abeta))-
    • A13-17106
    • 518-55-8
    • (3aR,9S,9aR)-7-hydroxy-9-(4-hydroxy-3-methoxyphenyl)-6-methoxy-3a,4,9,9a-tetrahydro-1H-benzo[f][2]benzofuran-3-one
    • Conidendrin, alpha-
    • .alpha.-Conidendrin
    • rel-(3aR,4S,9aR)-3a,4,9,9a-Tetrahydro-6-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-7-methoxynaphtho[2,3-c]furan-1(3H)-one
    • NSC-4586
    • NSC 642786
    • Q27138539
    • Naphtho(2,3-c)furan-1(3H)-one, 3a,4,9,9a-tetrahydro-6-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-7-methoxy-, (3aR-(3aalpha,4alpha,9abeta))- (9CI)
    • AI3-17106
    • alpha-Conidendrin
    • DTXSID301025622
    • FS-9104
    • BDBM50378887
    • CHEMBL463246
    • (-)-alpha-Conidendrin, >=95.0% (HPLC)
    • Naphtho[2,3-c]furan-1(3H)-one, 3a,4,9,9a-tetrahydro-6-hydroxy-4-(4-hydroxy- 3-methoxyphenyl)-7-methoxy-, (3aR,4S,9aR)-
    • MLS002637763
    • SCHEMBL13505892
    • Naphtho[2, 3a,4,9,9a-tetrahydro-6-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-7-methoxy-, [3aR-(3a.alpha.,4.alpha.,9a.beta.)]-
    • Naphtho[2, 3a.alpha.,4,9,9a.beta.-tetrahydro-6-hydroxy-4.alpha.-(4-hydroxy-3-methoxyphenyl)-7-methoxy-
    • alpha-Coniodendrin
    • NSC4586
    • CONIDENDRIN,ALPHA
    • Conidendrin
    • MDL： MFCD07784473
    • Inchi： 1S/C20H20O6/c1-24-17-6-10(3-4-15(17)21)19-12-8-16(22)18(25-2)7-11(12)5-13-14(19)9-26-20(13)23/h3-4,6-8,13-14,19,21-22H,5,9H2,1-2H3/t13-,14-,19-/m1/s1
    • InChI Key： CAYMSCGTKZIVTN-PJIJBLCYSA-N
    • SMILES： O1C([C@@H]2CC3C=C(C(=CC=3[C@@H](C3C=CC(=C(C=3)OC)O)[C@@H]2C1)O)OC)=O

Computed Properties

  • Exact Mass: 356.12600
  • Monoisotopic Mass: 356.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 85.2A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.334 g/cm3
  • Boiling Point: 601.4ºC at 760 mmHg
  • Flash Point: 218.1ºC
  • Refractive Index: 1.618
  • PSA: 85.22000
  • LogP: 2.59220

Conidendrin Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

Conidendrin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Conidendrin Production Method

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